2,5-difluoro-N-(2-(7-fluoro-3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)benzamide

• IUPAC Name: 2,5-difluoro-N-[2-(7-fluoro-3-oxo-5H-1,4-benzoxazepin-4-yl)ethyl]benzamide
• InChI: InChI=1S/C18H15F3N2O3/c19-12-2-4-16-11(7-12)9-23(17(24)10-26-16)6-5-22-18(25)14-8-13(20)1-3-15(14)21/h1-4,7-8H,5-6,9-10H2,(H,22,25)
• InChI Key: PJZZVRWWAOBZRI-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC(=C2)F)OCC(=O)N1CCNC(=O)C3=C(C=CC(=C3)F)F
• Molecular Formula: C18H15F3N2O3
• Molecular Weight: 364.3 g/mol
• CAS No.: 2034551-32-9

Description

“2,5-difluoro-N-(2-(7-fluoro-3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)benzamide” is an electron-deficient compound. It is used as a building block to prepare non-fullerene acceptors (NFAs) such as ITIC-2F, IHIC-2F, IEIC-2F, IXIC-2F for highly efficient organic photovoltaic devices.

Scientific Research Applications

Heterocyclic Synthesis and Medicinal Chemistry

Research in the field of medicinal chemistry has explored various fluorine-containing compounds due to their unique reactivity and potential therapeutic applications. One area of focus includes the synthesis of fluorinated heterocyclic compounds, which are crucial for developing new pharmaceuticals. For instance, the exploration of nucleophilic vinylic substitution (S(N)V) reactions using gem-difluoroenamides leads to the creation of fluorinated heterocycles like 2-fluoro-1,4-benzoxazines and 2-fluoro-1,4-benzoxazepin-5-ones. These compounds exhibit unique electrophilic reactivity due to the presence of fluorine atoms, making them valuable for further pharmaceutical research (Meiresonne et al., 2015).

Novel Therapeutic Agents Development

The development of novel therapeutic agents often involves the synthesis of complex fluorinated structures. For example, the creation of novel series benzo[1,5]oxazepin-4-one-based compounds from 1,5-difluoro-2,4-dinitrobenzene showcases the role of fluorine in synthesizing intermediates that can contribute to constructing molecular libraries for therapeutic applications. These compounds, due to their fluorinated nature, might offer new pathways for drug discovery and development (Wang et al., 2008).

Imaging Agents for Alzheimer's Disease

The search for effective imaging agents for Alzheimer's disease has led to the synthesis and evaluation of fluorinated benzoxazole derivatives. These derivatives, specifically designed for positron emission tomography (PET), display high affinity for β-amyloid plaques, making them potential tools for diagnosing and monitoring Alzheimer's disease progression. The fluorine atom's incorporation significantly impacts the compound's binding affinity and imaging capabilities, demonstrating the critical role of fluorine in developing diagnostic agents (Cui et al., 2012).

Antitumor Activities

Fluorinated compounds have also been investigated for their antitumor activities. Research into fluorinated 2-(4-aminophenyl)benzothiazoles has shown that these compounds are potently cytotoxic against certain cancer cell lines while being inactive against others. The presence of fluorine atoms is crucial for the cytotoxic activity, highlighting the importance of fluorination in designing antitumor agents (Hutchinson et al., 2001).